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Compound of Interest

Compound Name: delta-Hexalactone

Cat. No.: B130344

For researchers and scientists in the fast-paced world of drug development, maintaining a safe
and compliant laboratory environment is paramount. The proper disposal of chemical reagents,
such as delta-Hexalactone, is a critical component of this responsibility. Adherence to
established protocols not only ensures the safety of laboratory personnel but also protects the
environment and maintains regulatory compliance. This guide provides essential, step-by-step
information for the proper disposal of delta-Hexalactone.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to handle delta-Hexalactone with
appropriate personal protective equipment (PPE). According to safety data sheets, delta-
Hexalactone can cause skin and serious eye irritation, and may also cause respiratory
irritation.[1]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.[2]

Hand Protection: Use chemically resistant gloves.[1][2]

Skin and Body Protection: Wear long-sleeved clothing or a lab coat.[2]

Respiratory Protection: In case of inadequate ventilation or potential for vapor inhalation, use
a NIOSH-approved respirator.[3]
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Step-by-Step Disposal Protocol

The disposal of delta-Hexalactone, as with any laboratory chemical, is governed by federal,
state, and local regulations. The primary directive is to manage it as a chemical waste and to
arrange for its collection by a licensed waste disposal service.

Step 1: Waste Classification

Chemical waste generators are responsible for determining if a discarded chemical is classified
as hazardous waste.[1][2] This determination should be made in accordance with the U.S.
Environmental Protection Agency (EPA) guidelines listed in 40 CFR Part 261.3.[1] It is also
mandatory to consult state and local hazardous waste regulations to ensure complete and
accurate classification.[1]

Step 2: Containerization and Labeling

» Container Selection: Use a container that is chemically compatible with delta-Hexalactone
and is in good condition with a secure, leak-proof lid.[4] Acids and bases should not be
stored in metal containers, and hydrofluoric acid should not be stored in glass.[5]

e Labeling: The container must be clearly labeled with the words "Hazardous Waste" and a
description of the contents.[6] While specific labeling requirements can vary, a symbolic
hazard warning, such as NFPA or HMIS labels, should be used to indicate the hazards of the
contents.[6]

Step 3: Segregation and Storage

¢ Incompatible Materials: Store delta-Hexalactone waste away from incompatible materials,
particularly oxidizing agents.[2] A physical barrier should be used to separate incompatible
chemicals.[4]

» Storage Location: Waste should be accumulated at or near the point of generation in a
designated, well-ventilated area, under the control of laboratory personnel.[4][6] If
temporarily placed in a fume hood, it should be moved to the hazardous waste storage area
as soon as possible.[5]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b130344?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJhdDg4NmNoOHMxNW1rYjI2OXhlOGNvb3R2N2JnIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV83NTczQUxfODIzLTIyLTNfZGVsdGEtSGV4YWxhY3RvbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV83NTczQUxfODIzLTIyLTNfZGVsdGEtSGV4YWxhY3RvbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--9a8629d763f5d12f474b2fdc3dac12af136a09ef/MetaSci_7573AL_823-22-3_delta-Hexalactone.pdf
https://www.fishersci.fi/store/msds?partNumber=11469536&countryCode=FI&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJhdDg4NmNoOHMxNW1rYjI2OXhlOGNvb3R2N2JnIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV83NTczQUxfODIzLTIyLTNfZGVsdGEtSGV4YWxhY3RvbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV83NTczQUxfODIzLTIyLTNfZGVsdGEtSGV4YWxhY3RvbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--9a8629d763f5d12f474b2fdc3dac12af136a09ef/MetaSci_7573AL_823-22-3_delta-Hexalactone.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJhdDg4NmNoOHMxNW1rYjI2OXhlOGNvb3R2N2JnIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV83NTczQUxfODIzLTIyLTNfZGVsdGEtSGV4YWxhY3RvbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV83NTczQUxfODIzLTIyLTNfZGVsdGEtSGV4YWxhY3RvbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--9a8629d763f5d12f474b2fdc3dac12af136a09ef/MetaSci_7573AL_823-22-3_delta-Hexalactone.pdf
https://www.benchchem.com/product/b130344?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.medlabmag.com/article/1577
https://www.medlabmag.com/article/1577
https://www.benchchem.com/product/b130344?utm_src=pdf-body
https://www.fishersci.fi/store/msds?partNumber=11469536&countryCode=FI&language=en
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.medlabmag.com/article/1577
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Storage Limits: Adhere to the storage time limits for hazardous waste as defined by your
facility's generator status (e.g., Very Small, Small, or Large Quantity Generator) and state
regulations.[6][7] Academic laboratories may have specific regulations under the EPA's
Subpart K, which requires waste to be removed from the laboratory every twelve months.[8]

Step 4: Disposal

Professional Disposal: Arrange for the collection and disposal of the delta-Hexalactone
waste through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.

Prohibited Disposal Methods:Do not dispose of delta-Hexalactone down the drain or in the
regular trash.[1][4] This can lead to environmental contamination and regulatory violations.

Empty Containers: Do not reuse empty delta-Hexalactone containers. They should be
disposed of as unused product in accordance with all regulations.[1][2]

Accidental Spill Response

In the event of a delta-Hexalactone spill, follow these procedures:

Ensure adequate ventilation and remove all sources of ignition.[1]

Wear appropriate PPE as outlined above.[1]

Contain the spill. Prevent further leakage if it is safe to do so.[1]

Absorb the spill. Use an inert material such as vermiculite, dry sand, or earth to absorb the
spilled liquid.[1]

Collect and containerize. Place the absorbed material into a suitable, labeled container for
disposal.[1]

Clean the area. Wash the spill area thoroughly.

Report the spill. Report the incident to your laboratory supervisor and EHS department.
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Quantitative Data Summary

Property Value Source
Molecular Formula C6H1002 [1]
Molecular Weight 114.14 g/mol [1119]
Boiling Point 110-112°C at 15 mmHg [1][10]
Flash Point 107°C (224.6°F) [1][10]
Relative Density 1.037 g/mL at 25°C [1][10]

Below is a diagram illustrating the decision-making workflow for the proper disposal of delta-
Hexalactone.
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Start: delta-Hexalactone Waste Generated

Classify Waste
(40 CFR 261.3, State/Local Regs)

Is it Hazardous Waste?

No Yes

Follow Non-Hazardous Select Compatible Container
Waste Protocol and Label 'Hazardous Waste'

:

Segregate from
Incompatible Chemicals

:

Store in Designated Area
(Adhere to Time Limits)

l

Contact EHS for Pickup by
Licensed Disposal Vendor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for delta-Hexalactone Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
delta-Hexalactone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130344#delta-hexalactone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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